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Compound of Interest

Compound Name: Buxbodine B

Cat. No.: B15617811

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Buxbodine B, a steroidal alkaloid isolated from the plant genus Buxus. The information

presented herein is crucial for the identification, characterization, and further development of

this natural product for potential therapeutic applications. The data is primarily sourced from the

structure elucidation studies which rely on a combination of Nuclear Magnetic Resonance

(NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Introduction to Buxbodine B
Buxbodine B is a naturally occurring steroidal alkaloid with the chemical formula C₂₆H₄₁NO₂

and a molecular weight of 399.6 g/mol . It has been isolated from plant species of the Buxus

genus, notably Buxus macowanii[1][2]. The structural characterization of Buxbodine B and

related alkaloids is typically achieved through a combination of advanced spectroscopic

techniques[1][2].
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Mass spectrometry is a key analytical technique used to determine the molecular weight and

elemental composition of a compound, as well as to gain insights into its structure through

fragmentation analysis.

Table 1: Mass Spectrometry Data for Buxbodine B

Parameter Value Reference

Molecular Formula C₂₆H₄₁NO₂ --INVALID-LINK--

Molecular Weight 399.6 g/mol --INVALID-LINK--

Ionization Mode
Electron Ionization (EI) or

Electrospray Ionization (ESI)
Inferred from similar studies

Major Fragment Ions (m/z) Data not publicly available.

Experimental Protocol: Mass Spectrometry

High-resolution mass spectra are typically acquired using either Electron Ionization (EI) or

Electrospray Ionization (ESI) techniques coupled with a time-of-flight (TOF) or other high-

resolution mass analyzer.

Sample Preparation: A dilute solution of the purified Buxbodine B is prepared in a suitable

volatile solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer. In ESI, the solution is

sprayed through a heated capillary to which a high voltage is applied, generating charged

droplets that yield molecular ions. In EI, the sample is vaporized and bombarded with a high-

energy electron beam, causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated into the mass analyzer, where they are

separated based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, showing the

relative abundance of each ion.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15617811/docs?utm_src=pdf-body#spectroscopic-and-structural-elucidation-of-buxbodine-b-a-technical-overview
https://www.benchchem.com/product/b15617811/docs?utm_src=pdf-body#spectroscopic-and-structural-elucidation-of-buxbodine-b-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules,

providing detailed information about the carbon-hydrogen framework. The complete ¹H and ¹³C

NMR data for Buxbodine B would be found in the primary literature describing its isolation and

characterization[1][2]. While the full dataset is not publicly available, the following tables

represent the expected format and type of data.

Table 2: ¹H NMR Spectroscopic Data for Buxbodine B (Predicted/Representative)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not publicly

available

Table 3: ¹³C NMR Spectroscopic Data for Buxbodine B (Predicted/Representative)

Position Chemical Shift (δ, ppm)

Data not publicly available

Experimental Protocol: NMR Spectroscopy

NMR spectra are recorded on high-field NMR spectrometers.

Sample Preparation: A few milligrams of purified Buxbodine B are dissolved in a deuterated

solvent (e.g., CDCl₃, CD₃OD). Tetramethylsilane (TMS) is often added as an internal

standard.

Data Acquisition: The sample is placed in the NMR spectrometer.

¹H NMR: A standard pulse sequence is used to acquire the proton spectrum.

¹³C NMR: Proton-decoupled spectra are typically acquired to simplify the spectrum to a

series of singlets, one for each unique carbon atom.

2D NMR: Experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear

Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are
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performed to establish connectivity between protons and carbons, which is essential for

complete structure elucidation.

Data Processing: The acquired data is Fourier transformed and processed to generate the

NMR spectra.

Infrared (IR) Spectroscopy Data
IR spectroscopy provides information about the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Table 4: Infrared (IR) Spectroscopic Data for Buxbodine B (Predicted)

Wavenumber (cm⁻¹) Functional Group Assignment

~3400 (broad) O-H stretch (hydroxyl group)

~2950-2850 C-H stretch (alkane)

~1710 C=O stretch (ketone)

~1650 C=C stretch (alkene)

~1200-1000 C-N stretch (amine), C-O stretch (hydroxyl)

Experimental Protocol: Infrared Spectroscopy

Sample Preparation: The sample can be prepared as a KBr pellet, a thin film on a salt plate,

or dissolved in a suitable solvent (e.g., CCl₄).

Data Acquisition: The sample is placed in the IR spectrometer, and a beam of infrared

radiation is passed through it.

Detection: The detector measures the amount of radiation that passes through the sample at

each wavenumber. The resulting spectrum shows the absorption bands corresponding to the

vibrational frequencies of the functional groups present.

Visualizing the Spectroscopic Workflow
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The following diagram illustrates the general workflow for the spectroscopic analysis and

structure elucidation of a natural product like Buxbodine B.

Spectroscopic Analysis Workflow for Buxbodine B
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Spectroscopic analysis workflow.

This guide provides a foundational understanding of the spectroscopic data associated with

Buxbodine B. For detailed experimental data and complete structural assignment, researchers

are directed to the primary literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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